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Compound of Interest

Compound Name:
2-Aminomethylpyrimidine

hydrochloride

Cat. No.: B050200 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Aminomethylpyrimidine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-
Aminomethylpyrimidine hydrochloride (CAS No: 372118-67-7), a synthetic intermediate

used in pharmaceutical research. The following sections detail the known hazards, exposure

controls, and emergency procedures to ensure its safe use in a laboratory setting.

Hazard Identification and Classification
2-Aminomethylpyrimidine hydrochloride is classified as a hazardous substance according

to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The

primary hazards are summarized in the table below.

Table 1: GHS Hazard Classification[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b050200?utm_src=pdf-interest
https://www.benchchem.com/product/b050200?utm_src=pdf-body
https://www.benchchem.com/product/b050200?utm_src=pdf-body
https://www.benchchem.com/product/b050200?utm_src=pdf-body
https://www.benchchem.com/product/b050200?utm_src=pdf-body
https://www.benchchem.com/product/b050200?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-60347A/2-Aminomethylpyrimidine-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning[1]

GHS Pictograms:

alt text

Toxicological Properties
While specific quantitative toxicity data such as LD50 for 2-Aminomethylpyrimidine
hydrochloride is not readily available in public literature, the GHS classification indicates the

following toxicological profile.

Table 2: Summary of Toxicological Endpoints
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Toxicological Endpoint GHS Classification Description of Effect

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

Ingestion of the substance

may cause harmful effects.[1]

Skin Irritation
Category 2 (Causes skin

irritation)

Direct contact with the skin can

cause inflammation and

irritation.[1]

Eye Irritation
Category 2A (Causes serious

eye irritation)

Contact with the eyes can

result in significant irritation.[1]

Respiratory Irritation
Category 3 (May cause

respiratory irritation)

Inhalation of dust or aerosols

may irritate the respiratory

tract.[1]

Experimental Protocols for Hazard Determination
The GHS classifications are based on data derived from standardized experimental protocols,

typically following OECD (Organisation for Economic Co-operation and Development)

guidelines. The following are descriptions of the likely methodologies used to determine the

hazards of this substance.

Acute Oral Toxicity (OECD Guideline 423)
This method determines the acute oral toxicity of a substance.

Principle: A stepwise procedure is used with a limited number of animals (typically rats, often

female). A starting dose is administered to a small group of animals.

Procedure:

Animals are fasted prior to dosing.

The substance is administered orally by gavage in a single dose.

Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

Body weight is recorded weekly.
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If mortality occurs, the test is repeated with a lower dose. If no mortality is observed, a

higher dose is used.

Endpoint: The result allows for the classification of the substance into one of the GHS

categories for acute oral toxicity. For Category 4, the estimated LD50 would be between 300

and 2000 mg/kg body weight.

Skin Irritation/Corrosion (OECD Guideline 404)
This test assesses the potential of a substance to cause skin irritation or corrosion.

Principle: The substance is applied to the skin of a single animal (typically an albino rabbit) in

a stepwise manner.

Procedure:

A small area of the animal's fur is clipped.

A 0.5 g or 0.5 mL amount of the test substance is applied to a small patch of skin and

covered with a gauze patch for a 4-hour exposure period.

After exposure, the patch is removed, and the skin is washed.

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

Endpoint: The severity of the skin reactions is scored. A mean score of ≥2.3 and ≤4.0 for

erythema or edema across the animals would result in a "Category 2 (Irritant)" classification.

[2]

Serious Eye Damage/Eye Irritation (OECD Guideline 405)
This protocol evaluates the potential of a substance to cause eye irritation or serious eye

damage.

Principle: The test substance is instilled into the eye of an experimental animal (typically an

albino rabbit).
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Procedure:

A single dose of the substance (0.1 mL of liquid or 0.1 g of solid) is placed in the

conjunctival sac of one eye of the animal. The other eye remains untreated and serves as

a control.

The eyes are examined at 1, 24, 48, and 72 hours after application.

Observations are made for corneal opacity, iritis, conjunctival redness, and chemosis

(swelling).

Endpoint: The severity of eye reactions is scored. A substance that produces a positive

response of corneal opacity ≥1, iritis ≥1, or conjunctival redness ≥2, which is fully reversible

within 21 days, is classified as "Category 2A (Irritant)".[3]

Safety and Handling
Engineering Controls

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible.[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Aminomethylpyrimidine hydrochloride.

Table 3: Personal Protective Equipment Recommendations[1]
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PPE Category Specification Purpose

Eye and Face Protection
Safety glasses with side-

shields or chemical goggles.

Protects against splashes and

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).
Prevents skin contact.

Body Protection Laboratory coat.
Protects skin from accidental

contact.

Respiratory Protection

Use a NIOSH-approved

respirator if ventilation is

inadequate or if dust is

generated.

Prevents inhalation of dust.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust.[1] Wash hands

thoroughly after handling.[1] Do not eat, drink, or smoke in the work area.[1]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

Recommended storage is at room temperature.[4]

Emergency Procedures
Table 4: First Aid Measures[1]
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the skin with plenty of soap

and water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release Measures
Small Spills: Wear appropriate PPE. Carefully sweep up the solid material, avoiding dust

generation, and place it in a sealed container for disposal.

Large Spills: Evacuate the area. Prevent entry into sewers and public waters. Notify

emergency services.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or foam.

Hazardous Combustion Products: May include carbon oxides, nitrogen oxides, and hydrogen

chloride gas.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.

Disposal Considerations
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Dispose of this chemical and its container in accordance with all applicable federal, state, and

local regulations. Do not allow it to enter the sewer system.

Visual Guides
The following diagrams illustrate key safety workflows and logical relationships relevant to

handling this chemical.

Hazard Identification Precautionary Measures (Prevention) First Aid Response

H302 Harmful if swallowed P270 Do not eat, drink or smoke If Swallowed

H315 Causes skin irritation P280 Wear protective gloves/eye protection On Skin

H319 Causes serious eye irritation

 In Eyes

H335 May cause respiratory irritation P261 Avoid breathing dust If Inhaled Move to fresh air If Inhaled

P264 Wash hands thoroughly

Rinse Mouth If Swallowed

Wash with soap/water On Skin

Rinse eyes cautiously

 In Eyes

Click to download full resolution via product page

Caption: GHS Hazard and Response Flowchart.
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Preparation

Handling

Cleanup & Disposal Emergency

Review SDS

Assess Risks

Select & Don PPE

Work in Fume Hood

Weigh/Transfer Chemical

Perform Experiment

Decontaminate Glassware Spill Occurs Exposure Occurs

Dispose of Waste

Doff & Dispose PPE

Wash Hands

Contain & Clean

Administer First Aid

Click to download full resolution via product page

Caption: Laboratory Chemical Handling Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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